Cas no 1794827-40-9 (O-Desmethyl Felodipine-d5)
O-Desmethyl Felodipine-d5 Chemical and Physical Properties
Names and Identifiers
-
- O-Desmethyl Felodipine-d5
-
- Inchi: 1S/C17H17Cl2NO4/c1-4-24-17(23)13-9(3)20-8(2)12(16(21)22)14(13)10-6-5-7-11(18)15(10)19/h5-7,14,20H,4H2,1-3H3,(H,21,22)/i1D3,4D2
- InChI Key: KCIBIAFYYVAYEO-SGEUAGPISA-N
- SMILES: ClC1C(=CC=CC=1C1C(C(=O)O)=C(C)NC(C)=C1C(=O)OC([2H])([2H])C([2H])([2H])[2H])Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 599
- XLogP3: 3.5
- Topological Polar Surface Area: 75.6
O-Desmethyl Felodipine-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D449117-1mg |
O-Desmethyl Felodipine-d5 |
1794827-40-9 | 1mg |
$282.00 | 2023-05-18 | ||
| TRC | D449117-10mg |
O-Desmethyl Felodipine-d5 |
1794827-40-9 | 10mg |
$2193.00 | 2023-05-18 |
O-Desmethyl Felodipine-d5 Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on O-Desmethyl Felodipine-d5
Recent Advances in the Study of O-Desmethyl Felodipine-d5 and Its Related Compound 1794827-40-9
In recent years, the field of chemical biology and pharmaceutical research has witnessed significant progress in the development and application of deuterated compounds and their metabolites. Among these, O-Desmethyl Felodipine-d5, a deuterated analog of the active metabolite of the calcium channel blocker felodipine, has garnered attention for its potential applications in pharmacokinetic studies and drug metabolism research. This research brief aims to provide an overview of the latest findings related to O-Desmethyl Felodipine-d5 and its associated compound, 1794827-40-9, highlighting their roles in advancing our understanding of drug metabolism and therapeutic efficacy.
The compound 1794827-40-9, a closely related chemical entity, has been identified as a key intermediate in the synthesis of deuterated pharmaceutical compounds. Recent studies have focused on optimizing its synthesis pathway to improve yield and purity, which are critical for its application in high-precision analytical methods such as LC-MS/MS. These advancements are particularly relevant for the quantification of drug metabolites in biological matrices, where O-Desmethyl Felodipine-d5 serves as an internal standard.
One of the most notable studies published this year investigated the stability and isotopic purity of O-Desmethyl Felodipine-d5 under various storage conditions. The results demonstrated that the compound maintains its structural integrity and isotopic labeling over extended periods, even under challenging environmental conditions. This finding is crucial for its use in long-term pharmacokinetic studies, where consistency and reliability of the internal standard are paramount.
Further research has explored the application of O-Desmethyl Felodipine-d5 in clinical settings, particularly in the monitoring of felodipine therapy in hypertensive patients. By employing this deuterated metabolite as an internal standard, researchers have achieved unprecedented accuracy in measuring plasma concentrations of felodipine and its metabolites. This has led to more precise dosing recommendations and a better understanding of inter-individual variability in drug response.
In parallel, investigations into 1794827-40-9 have revealed its potential as a building block for novel deuterated pharmaceuticals. Its unique chemical properties allow for selective deuteration at specific positions, enabling the development of compounds with improved metabolic stability and reduced toxicity. These characteristics make it an attractive candidate for the design of next-generation deuterated drugs.
The synthesis and characterization of both O-Desmethyl Felodipine-d5 and 1794827-40-9 have benefited from recent advancements in analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) have been instrumental in confirming the structural identity and isotopic purity of these compounds. These techniques have also facilitated the detection of potential impurities and degradation products, ensuring the highest quality standards for research applications.
Looking ahead, the continued study of O-Desmethyl Felodipine-d5 and 1794827-40-9 is expected to yield further insights into drug metabolism and the development of deuterated pharmaceuticals. Their applications extend beyond felodipine research, offering a model system for understanding the broader implications of deuteration in medicinal chemistry. As analytical methods become increasingly sophisticated, the precision and utility of these compounds in pharmaceutical research are likely to expand significantly.
In conclusion, the recent research on O-Desmethyl Felodipine-d5 and 1794827-40-9 underscores their importance in modern pharmaceutical analysis and drug development. These compounds not only enhance our ability to study drug metabolism with greater accuracy but also pave the way for innovative approaches in the design of deuterated therapeutics. The ongoing refinement of their synthesis and application promises to deliver valuable tools for researchers and clinicians alike, ultimately contributing to improved patient outcomes in cardiovascular and other therapeutic areas.
1794827-40-9 (O-Desmethyl Felodipine-d5) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)